4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid

• IUPAC Name: 5-[3-carboxy-4-(2-methylprop-2-enoylamino)phenyl]-2-(2-methylprop-2-enoylamino)benzoic acid
• InChI: InChI=1S/C22H20N2O6/c1-11(2)19(25)23-17-7-5-13(9-15(17)21(27)28)14-6-8-18(16(10-14)22(29)30)24-20(26)12(3)4/h5-10H,1,3H2,2,4H3,(H,23,25)(H,24,26)(H,27,28)(H,29,30)
• InChI Key: OLOQCXSWOFYTHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NC1=C(C=C(C=C1)C2=CC(=C(C=C2)NC(=O)C(=C)C)C(=O)O)C(=O)O
• Molecular Formula: C22H20N2O6
• Molecular Weight: 408.4 g/mol

Description

4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid, also known as BMDBA, is a compound that has gained attention in the scientific community due to its unique properties. This compound is a crosslinking agent that has been used in various applications such as drug delivery systems, tissue engineering, and polymer synthesis. In

Mechanism of Action

4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid crosslinks polymers through a reaction known as Michael addition. This reaction involves the addition of a nucleophile to an unsaturated carbonyl compound. In the case of 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid, the methacrylate groups act as the unsaturated carbonyl compound, and the amine groups of the polymer act as the nucleophile. The resulting crosslinked polymer has improved mechanical and chemical properties.
Biochemical and Physiological Effects:
4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has been shown to be biocompatible and non-toxic to cells. Studies have shown that 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid crosslinked hydrogels have improved mechanical properties and can support cell growth. 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has also been used in the development of scaffolds for tissue engineering applications.

Advantages and Limitations for Lab Experiments

4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has several advantages for lab experiments. It is a versatile crosslinking agent that can be used with a variety of polymers. 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid is also easy to synthesize and purify. However, 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has some limitations. It can be difficult to control the crosslinking density, which can affect the mechanical properties of the resulting polymer. 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid can also be expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid research. One area of interest is the development of 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid-based hydrogels for drug delivery applications. 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has also been used in the development of scaffolds for tissue engineering applications, and further research in this area could lead to new breakthroughs in regenerative medicine. Another area of interest is the development of 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid-based polymers for use in electronic devices. The unique properties of 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid could lead to the development of new materials with improved mechanical and electrical properties.
Conclusion:
In conclusion, 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid is a versatile crosslinking agent that has gained attention in the scientific community due to its unique properties. 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has been used in various applications such as drug delivery systems, tissue engineering, and polymer synthesis. The crosslinking properties of 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid make it an ideal candidate for the development of controlled release drug delivery systems, scaffolds for tissue engineering, and new materials for electronic devices. Further research in these areas could lead to new breakthroughs in regenerative medicine and materials science.

Synthesis Methods

The synthesis of 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid involves the reaction between 4,4'-diaminobiphenyl and methacryloyl chloride in the presence of triethylamine. The reaction is carried out in a solvent such as dichloromethane or chloroform. The resulting product is purified through recrystallization or column chromatography.

Scientific Research Applications

4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has been widely used in scientific research due to its ability to crosslink various polymers. It has been used in the development of drug delivery systems, tissue engineering, and polymer synthesis. 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid has also been used in the development of hydrogels for wound healing and drug delivery. The crosslinking properties of 4,4'-bis(methacryloylamino)-3,3'-biphenyldicarboxylic acid make it an ideal candidate for the development of controlled release drug delivery systems.